(Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: N-[(4-methylmorpholin-2-yl)methyl]hex-5-en-2-amine
• InChI: InChI=1S/C12H24N2O/c1-4-5-6-11(2)13-9-12-10-14(3)7-8-15-12/h4,11-13H,1,5-10H2,2-3H3
• InChI Key: HCTMYWGUGSUARJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C)NCC1CN(CCO1)C

Description

(Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine is a secondary amine featuring a hex-5-en-2-yl group (a six-carbon aliphatic chain with a terminal double bond) and a 4-methylmorpholin-2-ylmethyl substituent. The morpholine ring, a six-membered heterocycle containing oxygen and nitrogen, is methyl-substituted at position 2. This structural motif is common in pharmaceutical intermediates and bioactive molecules due to the morpholine ring’s ability to enhance solubility and modulate pharmacokinetic properties .

The hex-5-en-2-yl group introduces hydrophobicity and conformational flexibility, which may influence membrane permeability or receptor binding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine typically involves the reaction of hex-5-en-2-amine with 4-methylmorpholine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as tetrahydrofuran (THF) and a base like sodium hydride to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

In an industrial setting, the production of (Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine may involve continuous flow reactors to ensure consistent quality and yield. The process parameters, including temperature, pressure, and reaction time, are optimized to achieve high efficiency and purity .

Chemical Reactions Analysis

Types of Reactions

(Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield amines.

Substitution: Nucleophilic substitution reactions are common, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in tetrahydrofuran (THF).

Major Products Formed

Oxidation: Corresponding oxides and ketones.

Reduction: Primary and secondary amines.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, (Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine is used as a building block for the synthesis of more complex molecules. It is also employed in the study of reaction mechanisms and kinetics .

Biology

In biological research, this compound is used to study enzyme interactions and as a potential ligand in receptor binding studies .

Medicine

In medicinal chemistry, (Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine is investigated for its potential therapeutic properties, including its role as an intermediate in the synthesis of pharmaceutical compounds .

Industry

Industrially, this compound is used in the production of specialty chemicals and as a precursor for the synthesis of polymers and other advanced materials .

Mechanism of Action

The mechanism of action of (Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the context of its use. The pathways involved include binding to active sites and altering the conformation of target molecules, thereby modulating their activity .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural similarities with (Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine, differing primarily in substituents and morpholine substitution positions:

Compound	Key Structural Features	Morpholine Substitution	Amine Substituent
(Hex-5-en-2-yl)[(4-methylmorpholin-2-yl)methyl]amine (Target)	Hex-5-en-2-yl group, 4-methylmorpholin-2-ylmethyl	4-methyl, position 2	Aliphatic (hexenyl)
Benzyl[(4-methylmorpholin-2-yl)methyl]amine	Benzyl group replaces hexenyl	4-methyl, position 2	Aromatic (benzyl)
4-Methyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine	Thiazol-2-amine core	4-methyl, position 2	Heterocyclic (thiazole)
2-(2,2-Dimethylmorpholin-4-yl)ethylamine	Ethyl linker, dimethyl substitution on morpholine	2,2-dimethyl, position 4	Aliphatic (ethyl, methyl)
(2,5-Dimethoxy-benzyl)-(2-morpholin-4-yl-ethyl)-amine	Morpholine at position 4, dimethoxybenzyl substituent	Unsubstituted, position 4	Aromatic (dimethoxybenzyl)

Physicochemical Properties

• Melting Points : Morpholine-containing amines often exhibit melting points between 98–342°C, influenced by substituent bulk and crystallinity. For example:
  • Benzyl derivatives (e.g., Benzyl[(4-methylmorpholin-2-yl)methyl]amine) typically melt at moderate temperatures (~100–150°C) .
  • Thiazole-containing analogues (e.g., 4-methyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine) may exhibit higher melting points due to rigid heterocyclic cores .
• Spectral Data: IR: Morpholine-related peaks (e.g., C-N stretch at ~1031 cm⁻¹ and O-H stretch at ~3395 cm⁻¹) are consistent across analogues . NMR: The hexenyl group’s vinyl protons (~5.5 ppm) and morpholine methyl protons (~1.7 ppm) are diagnostic signals .